Cas no 1078-21-3 (Phenibut)

Phenibut Properties

Names and Identifiers

• 4-Amino-3-phenylbutanoic acid
• TIMTEC-BB SBB001567
• PHENIBUT
• 4-amino-3-phenyl-butyricaci
• beta-(aminomethyl)-benzenepropanoicaci
• beta-(aminomethyl)benzenepropanoicacid
• beta-(aminomethyl)hydrocinnamicacid
• beta-phenyl-gamma-aminobutyrate
• beta-phenyl-gamma-aminobutyricacid
• fenigam
• fenigama
• pgaba
• phenigam
• phenigama
• phenylgam
• phenylgamma
• FENIBUT
• 4-AMINO-3-PHENYLBUTANOIC
• ACID HYDROCHLORIDE
• 4-AMINO-3-PHENYLBUTIRIC ACID
• 4-AMINO-3-PHENYL-BUTYRIC ACID
• 4-AMINO-3-PHENYLBUTYRIC ACID HCL
• 4-AMINO-3-PHENYL BUTYRIC ACID HYDROCHLORIDE
• 4-Amino-3-pheny-butyric acid
• 4-Amino-3-phenyl
• 4-AMINO-3-PHENY-BUTYRICACIDHYDROCHLORIDE
• PHENYLBUT (4-AMINO-3-PHENYLBUTYRIC ACID HCL)
• 3-PHENYL-4-AMINOBUTYRICACIDHCL
• 4-Amino-3-Phenylbutanoic Acid HCl
• 4-Amino-3-phenylbutyric acid
• 4-Amino-3-phenyl-butyric acid hydrochloride
• AMINOBUTYRIC ACID, beta-PHENYL-gamma-(P)
• 4-Amino-3-phenyl-butyric acid HCl
• Phenybut
• Phenygam
• Hydrocinnamicacid, b-(aminomethyl)- (6CI,7CI,8CI)
• (?à)-Fenibut
• (?à)-b-Phenyl-GABA
• 3-Phenyl-4-aminobutanoic acid
• DL-4-Amino-3-phenylbutanoic acid
• DL-b-Phenyl-g-aminobutyric acid
• P-GABA
• PhGABA
• b-Phenyl-GABA
• b-Phenyl-g-aminobutyricacid
• g-Amino-b-phenylbutyric acid
• 4-Amino-3-phenylbutyricacid
• D96082
• 3-amino-2-phenylpropanecarboxylic acid
• s4892
• Oprea1_183000
• .BETA.-(AMINOMETHYL)HYDROCINNAMIC ACID
• (S)-4-Amino-3-phenylbutanoicacid
• EINECS 214-079-6
• UNII-T2M58D6LA8
• 4-AMINO-3-PHENYLBUTYRIC ACID [MI]
• NS00018243
• beta-Phenyl-gamma-aminobutyric acid
• MFCD00456233
• DTXSID70870838
• beta-(Aminomethyl)hydrocinnamic acid
• CCG-266416
• .BETA.-(AMINOMETHYL)BENZENEPROPANOIC ACID
• .BETA.-PHENYL-.GAMMA.-AMINOBUTYRIC ACID
• A8650
• 1078-21-3
• phenigamma
• HMS3886K05
• AKOS016347357
• Oprea1_381119
• CHEBI:136039
• Benzenepropanoic acid, .beta.-(aminomethyl)-
• Benzenepropanoic acid, beta-(aminomethyl)-
• Phenibut; Fenibut
• (+/-)-FENIBUT
• DAFOCGYVTAOKAJ-UHFFFAOYSA-N
• Z1255487817
• beta-(Aminomethyl)benzenepropanoic acid
• PHENIBUT [WHO-DD]
• EX-A734
• GS-3145
• EN300-110013
• BRN 2804903
• 3-[3-(Aminomethyl)phenyl]propionic acid
• FT-0600356
• DB13455
• BUTYRIC ACID, 4-AMINO-3-PHENYL-
• SCHEMBL340838
• Benzenepropanoic acid, b-(aminomethyl)-
• BCP10710
• AKOS000555914
• 4-14-00-01723 (Beilstein Handbook Reference)
• T2M58D6LA8
• (+/-)-.BETA.-PHENYL-GABA
• Q419559
• D10509
• CHEMBL315818
• 4-AMINO-3-PHENYLBUTANOIC ACID HYDROCHLORIDE
• -Amino-3-phenylbutyric acid hydrochloride
• NA###4-Amino-3-phenylbutyric acid hydrochloride
• PHENIBUTCAS NO.: 1078-21-3 Phenibut CAS NO.1078-21-3
• Nootropics Powder Nutrition Supplement Phenibut for Fatigue Reduce CAS 1078-21-3
• Phenibut
• PhGaba
• Pgaba
• BRD-A66920069-001-01-3
• Fenigama
• 3-phenyl-4-aminobutanoic acid
• butanoic acid, 4-amino-3-phenyl-
• Phenigam
• Phenylgamma
• Dl-4-amino-3-phenylbutanoic acid
• ALBB-022462
• phenygam
• Fenibut
• Phenigama
• (3R)-4-amino-3-phenylbutanoic acid
• (3S)-4-amino-3-phenylbutanoic acid
• Fenigam
• STK182861
• BBL000576
• GLXC-20028
• beta-Phenyl-gamma-aminobutyrate
• Phenylgam
• +Expand

• MDL： MFCD00075860
• InChIKey： DAFOCGYVTAOKAJ-UHFFFAOYSA-N
• Inchi： 1S/C10H13NO2/c11-7-9(6-10(12)13)8-4-2-1-3-5-8/h1-5,9H,6-7,11H2,(H,12,13)
• SMILES： OC(CC(CN)C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 215.07100
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 4
• Monoisotopic Mass: 179.095
• Heavy Atom Count: 13
• Complexity: 164
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: _1.6
• Topological Polar Surface Area: 63.3A^2

Experimental Properties

• LogP: 2.70590
• PSA: 63.32000
• Refractive Index: 1.5710 (estimate)
• Boiling Point: 311.75°C (rough estimate)
• Melting Point: 194-202°C
• Flash Point: 152.1 °C
• Solubility: 游离碱：35mg/mL，在DMSO(195.29mM)中，25°C（SellekChem，2019）。盐酸盐（Cayman，2016）：25mg/mL，在DMF中；20毫克/毫升在二甲基亚砜中；14毫克/毫升乙醇溶液；PBS(pH7.2)中浓度为10mg/mL。
• Color/Form: White to off white crystalline powder
• pka: 4.10±0.10(Predicted)
• Density: 1.1248 (rough estimate)

Phenibut Security Information

• Dangerous goods sign： Xi
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：Store at room temperature
• Signal Word：Warning
• HazardClass：IRRITANT

Phenibut Customs Data

• HS CODE：2922499990
• Customs Data：

  China Customs Code:

  2922499990

  Overview:

  2922499990 Other amino acids and their esters and their salts(Except those containing more than one oxygen-containing group). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods) MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

  Regulatory conditions:

  A.Customs clearance form for Inbound Goods
  B.Customs clearance form for outbound goods

  Inspection and quarantine category:

  P.Imported animals and plants\Quarantine of animal and plant products
  Q.Outbound animals and plants\Quarantine of animal and plant products
  R.Sanitary supervision and inspection of imported food
  S.Sanitary supervision and inspection of exported food
  M.Import commodity inspection
  N.Export commodity inspection

  Summary:

  HS:2922499990 other amino-acids, other than those containing more than one kind of oxygen function, and their esters; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:6.5% General tariff:30.0%